2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C7H9ClN2O2/c1-5-2-6(12-10-5)4-9-7(11)3-8/h2H,3-4H2,1H3,(H,9,11)
• InChI Key: KUEDHOJASPTPIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CNC(=O)CCl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide, also known as cloquintocet-mexyl, is a synthetic compound that belongs to the family of chloroacetanilides. It is widely used in the agricultural industry as a herbicide, specifically to control weed growth in cereal crops such as wheat, barley, and rye. Cloquintocet-mexyl has been found to be effective in controlling a wide range of weeds, including annual and perennial grasses, broad-leaved weeds, and sedges.

Mechanism of Action

Cloquintocet-mexyl works by inhibiting the biosynthesis of the plant hormone gibberellin, which is essential for the growth and development of plants. Specifically, it inhibits the activity of the enzyme gibberellin 3-oxidase, which catalyzes the final step in the biosynthesis of gibberellin. This results in stunted growth and development of the target weeds, while leaving the cereal crops relatively unaffected.
Biochemical and Physiological Effects:
Cloquintocet-mexyl has been found to have minimal impact on the biochemical and physiological processes of cereal crops, with no significant effects on photosynthesis, respiration, or nutrient uptake. However, it has been shown to have some impact on the metabolism of the target weeds, specifically in the accumulation of certain amino acids and carbohydrates.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl in lab experiments is its high level of efficacy in controlling weed growth. This makes it a useful tool for studying the effects of weed competition on crop growth and development. However, one limitation of using 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl is its specificity for cereal crops, which may limit its applicability to other crop systems.

Future Directions

There are several potential future directions for research on 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl. One area of interest is the development of new formulations and delivery methods that could improve the efficacy and environmental profile of the herbicide. Another area of research is the study of the potential impacts of long-term use of 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl on soil and water quality, as well as on non-target organisms such as beneficial insects and soil microbes. Finally, there is potential for research on the use of 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl in combination with other herbicides or cultural practices to develop integrated weed management strategies that are effective, sustainable, and environmentally friendly.

Synthesis Methods

Cloquintocet-mexyl is synthesized through a multi-step process involving the reaction of 2-chloro-N-(chloroacetyl)acetamide with 3-methyl-1,2-oxazole-5-carboxaldehyde in the presence of a base. The resulting intermediate is then treated with methyl iodide to yield the final product.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its herbicidal properties and its potential use in the agricultural industry. It has been found to be highly effective in controlling weed growth in cereal crops, with minimal impact on the growth and development of the crops themselves. Studies have also shown that 2-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]acetamide-mexyl has a favorable environmental profile, with low toxicity to non-target organisms and minimal impact on soil and water quality.